Cas no 2304631-59-0 (3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile)

• Product Name: 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile
• CAS No: 2304631-59-0
• MF: C₁₇H₂₄BNO₂
• MW: 285.18896484375
• CID: 4780092
• Update Time: 2025-06-22

3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile

• Inchi： 1S/C17H24BNO2/c1-6-13(10-11-19)14-8-7-9-15(12-14)18-20-16(2,3)17(4,5)21-18/h7-9,12-13H,6,10H2,1-5H3
• InChI Key： YVZSIIHAHKRYSV-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)C(CC#N)CC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Topological Polar Surface Area: 42.2

Additional information on 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile

Introduction to 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile (CAS No. 2304631-59-0)

3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile, identified by its CAS number 2304631-59-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of a nitrile group and a boronic ester moiety, which are both highly functional and versatile in synthetic applications. The structural features of this compound make it a promising candidate for various chemical transformations and biological investigations.

The nitrile group (–CN) in the molecular structure of 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile serves as a critical functional handle for further derivatization. Nitriles are well-known for their ability to undergo a wide range of reactions, including hydrolysis to carboxylic acids, reduction to primary amines, and cycloaddition reactions. These properties make the compound particularly useful in the synthesis of complex molecules such as pharmaceuticals and agrochemicals. The boronic ester (–B(OR)₂) moiety, on the other hand, is renowned for its role in Suzuki-Miyaura cross-coupling reactions, which are fundamental in modern organic synthesis. This functionality allows for the efficient construction of carbon-carbon bonds and has been extensively utilized in the preparation of biaryl compounds.

The presence of a phenyl ring substituted with a 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl group adds an additional layer of complexity and reactivity to the molecule. The tetramethyl-substituted dioxaborolane is a stable boronic ester derivative that can be easily transformed into other boronic acid derivatives under mild conditions. This makes it an ideal starting material for cross-coupling reactions with aryl halides or triflates. The phenyl ring itself is a common scaffold in medicinal chemistry due to its ability to participate in π-stacking interactions and hydrogen bonding interactions with biological targets.

Recent advancements in synthetic methodologies have highlighted the utility of 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile in the development of novel therapeutic agents. For instance, researchers have demonstrated its use in the synthesis of kinase inhibitors by leveraging its nitrile and boronic ester functionalities. Kinase inhibitors are a major class of drugs used to treat various cancers and inflammatory diseases. The ability to modify the phenyl ring and the nitrile group allows for fine-tuning of binding properties to target kinases with high specificity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of electronic and steric properties inherent in its structure makes it suitable for use as a building block in organic electronics. Specifically, researchers have explored its potential as an intermediate in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The boronic ester functionality enables post-synthetic modifications through cross-coupling reactions with various aryl precursors, allowing for the creation of tailored materials with specific optoelectronic properties.

The synthetic versatility of 3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanenitrile has also been exploited in polymer chemistry. By incorporating this compound into polymer backbones or side chains, researchers can impart unique functionalities such as biodegradability or enhanced mechanical strength. For example, polycarbonates derived from this monomer have been investigated for their potential use in biodegradable packaging materials. The nitrile group can also serve as a site for further functionalization via transition-metal-catalyzed reactions.

From a mechanistic standpoint, 3-(3-(4,,4,,5,,5-Tetramethyl,1,,3,,2-dioxaborolan/2-)phenyl)pentanenitrile exhibits interesting reactivity patterns that have been studied by computational chemists and experimentalists alike. Density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity of this molecule, particularly focusing on how the tetramethyl-substituted dioxaborolane interacts with transition metals during cross-coupling reactions. These studies have helped refine catalytic systems to improve reaction yields and selectivity.

The biological activity of derivatives derived from CAS No 2304631 has also been extensively examined. While the parent compound itself may not exhibit significant biological activity, it serves as an excellent scaffold for designing molecules that interact with specific targets. For instance, modifications at the phenyl ring or introduction of additional functional groups can lead to compounds with potent antimicrobial or anti-inflammatory properties. High-throughput screening campaigns have identified several derivatives that show promise as lead compounds for drug development.

The industrial production of CAS No 2304631 involves multi-step synthetic routes that require careful optimization to ensure high yields and purity. Recent improvements in boron chemistry have enabled more efficient synthetic pathways, reducing reliance on hazardous reagents while maintaining high reaction efficiencies. These advancements are crucial for scaling up production without compromising environmental or safety standards.

The future prospects for research involving CAS No 2304631 are vast given its unique structural features and synthetic utility。 Ongoing studies aim to expand its applications beyond pharmaceuticals into areas such as nanotechnology and renewable energy storage devices where organic-inorganic hybrid materials are increasingly relevant。 Collaborative efforts between academia and industry are expected to drive innovation, leading to novel applications that leverage this versatile compound’s potential.